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Compound of Interest

Compound Name: 3,5-Dibromobenzene-1,2-diamine

Cat. No.: B072946 Get Quote

Essential Safety and Handling Guide for 3,5-
Dibromobenzene-1,2-diamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3,5-
Dibromobenzene-1,2-diamine (CAS No. 1575-38-8) in a laboratory setting. Adherence to

these procedures is critical to ensure personal safety and proper disposal.

Hazard Summary
3,5-Dibromobenzene-1,2-diamine is a chemical compound that requires careful handling due

to its potential health hazards. According to the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS), this substance is classified with the following hazards:

Acute Toxicity (Oral): Harmful or toxic if swallowed.[1][2]

Acute Toxicity (Dermal): Harmful in contact with skin.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4][5]

Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[1][2][3][4][5]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[3][4][5]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling this compound.

The following table summarizes the required PPE.

Protection Type Specific Recommendations
Regulatory Standard

(Example)

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). All

disposable gloves are

permeable; select the glove

with the lowest permeability for

this hazard.

29 CFR 1910.138

Eye and Face Protection

Chemical safety goggles or a

full-face shield to protect

against splashes.[3][6] Safety

glasses are insufficient as they

do not protect from splashes.

29 CFR 1910.133

Skin and Body Protection

A fully buttoned laboratory

coat, long pants, and closed-

toe shoes made of a liquid-

resistant material are the

minimum requirements.[6] For

larger quantities or tasks with a

higher risk of splashing,

consider a splash apron or an

isolation gown.

Respiratory Protection

Use in a well-ventilated area. If

dust, mists, or aerosols are

generated and engineering

controls (like a fume hood) are

inadequate, a NIOSH/MSHA-

approved respirator is

required.[3]

29 CFR 1910.134
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for minimizing exposure and ensuring safety.

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solids in a ventilated enclosure

Avoid creating dust

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Decontaminate work area

Remove and dispose of PPE correctly

Wash hands thoroughly with soap and water
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Caption: A step-by-step workflow for the safe handling of 3,5-Dibromobenzene-1,2-diamine.

Experimental Protocol:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that a

properly functioning chemical fume hood is available and in use.[3] Put on all required PPE

as detailed in the table above.

Handling:

Conduct all weighing and manipulation of the solid compound within a chemical fume

hood to minimize inhalation exposure.[3]

Handle the substance carefully to avoid the generation of dust.

When not in use, ensure the container is tightly sealed to prevent the release of vapors

and dust.[4][5]

Should accidental contact occur, follow the first aid measures outlined below.

Post-Handling:

Thoroughly decontaminate the work surface after use.

Remove contaminated PPE, ensuring not to touch the outer surfaces with bare hands, and

dispose of it in the designated hazardous waste container.

Wash hands and any exposed skin thoroughly with soap and water after completing the

work.[3]

Emergency Procedures
In the event of exposure or a spill, immediate action is required.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[3][4]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3]

Spill

Evacuate the area. Wear appropriate PPE.

Sweep or shovel the spilled material into a

suitable, labeled container for disposal. Avoid

creating dust. Do not let this chemical enter the

environment.

Disposal Plan
Proper disposal of 3,5-Dibromobenzene-1,2-diamine and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
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Caption: The logical flow for the disposal of 3,5-Dibromobenzene-1,2-diamine waste.

Disposal Protocol:

Waste Collection:

Collect unused 3,5-Dibromobenzene-1,2-diamine and any material contaminated with it

(e.g., paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste

container.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[3]

Disposal:

Dispose of the contents and the container in accordance with all local, state, and federal

regulations. This typically involves transfer to an approved waste disposal plant via a

licensed contractor.[3][4][5] Do not dispose of it down the drain or in the regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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